Cas no 1823832-35-4 (Methyl 5-bromo-1,3-dimethyl-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 5-bromo-1,3-dimethyl-1H-pyrrole-2-carboxylate
• CAS No: 1823832-35-4
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 4823268
• Update Time: 2023-08-19

Methyl 5-bromo-1,3-dimethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-1,3-dimethyl-1H-pyrrole-2-carboxylate
• AK671650

• Inchi： 1S/C8H10BrNO2/c1-5-4-6(9)10(2)7(5)8(11)12-3/h4H,1-3H3
• InChI Key： YMADEOUYFIHLOW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(=O)OC)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2.2
• Topological Polar Surface Area: 31.2